Cas no 1805037-66-4 (2-Chloro-4-methyl-6-nitropyridine)

• Product Name: 2-Chloro-4-methyl-6-nitropyridine
• CAS No: 1805037-66-4
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 4802847
• Update Time: 2023-08-17

2-Chloro-4-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-6-nitropyridine

• Inchi： 1S/C6H5ClN2O2/c1-4-2-5(7)8-6(3-4)9(10)11/h2-3H,1H3
• InChI Key： KGWFZVMCZQYCRH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7